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Compound of Interest

Compound Name: 1-tert-Butyl-2-methylbenzene

Cat. No.: B7884915 Get Quote

Disclaimer: The following information is provided as a general guide for the proper disposal of

1-tert-Butyl-2-methylbenzene. Researchers, scientists, and drug development professionals

should always consult the specific Safety Data Sheet (SDS) for the compound in use and

adhere to all applicable local, state, and federal regulations. The information presented here is

based on data for the closely related compound, tert-Butylbenzene, and should be used as a

reference.

Essential Safety and Logistical Information
Proper disposal of 1-tert-Butyl-2-methylbenzene is critical to ensure the safety of laboratory

personnel and to prevent environmental contamination. This compound is a flammable liquid

and may cause skin irritation. Adherence to established safety protocols and waste

management procedures is mandatory.

Quantitative Data Summary
The following table summarizes key quantitative data for tert-Butylbenzene, which is

structurally similar to 1-tert-Butyl-2-methylbenzene. This information is crucial for safe

handling and disposal.
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Property Value Source

Molecular Formula C11H16 [1]

Molecular Weight 148.24 g/mol [1]

Boiling Point 169 °C (336 °F)

Melting Point -58 °C (-72 °F)

Flash Point 44 °C (111 °F) [2]

Density 0.859 g/cm³ at 25 °C (77 °F)

Lower Explosion Limit 0.8% by volume [2]

Upper Explosion Limit 5.6% by volume [2]

Experimental Protocols: Spill and Waste Disposal
Procedures
Spill Cleanup Protocol:

In the event of a spill, immediate action is necessary to contain the material and prevent

exposure.

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Remove all sources of ignition as the vapors are flammable.[3][4]

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant

gloves, safety glasses with side shields or goggles, and a flame-retardant lab coat.[4] For

larger spills, a respirator with an appropriate cartridge may be necessary.[4]

Containment: Contain the spill using an inert absorbent material such as vermiculite, dry

sand, or earth.[3] Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a designated, labeled, and sealable container for hazardous waste.[3][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_US_CB5496141.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5496141.aspx
https://fr.cpachem.com/msds?num=SB358&dnl=sd_-_tert-Butylbenzene_%5BCAS_98-06-6%5D_%28SB358%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB358&dnl=sd_-_tert-Butylbenzene_%5BCAS_98-06-6%5D_%28SB358%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB358&dnl=sd_-_tert-Butylbenzene_%5BCAS_98-06-6%5D_%28SB358%29_%28EU%29.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10947_msds.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1843326646_tert-ButylBenzene-CASNO-98-06-6-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1843326646_tert-ButylBenzene-CASNO-98-06-6-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1843326646_tert-ButylBenzene-CASNO-98-06-6-MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10947_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10947_msds.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-tertBUTYL-BENZENE-CASNO-98-06-2381D-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7884915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Clean the spill area thoroughly with soap and water.[3] All cleaning

materials should also be treated as hazardous waste.

Waste Disposal Protocol:

Proper disposal of unused 1-tert-Butyl-2-methylbenzene and contaminated materials is

crucial.

Waste Segregation: Do not mix 1-tert-Butyl-2-methylbenzene waste with other waste

streams. Keep it in its original container or a compatible, properly labeled hazardous waste

container.

Licensed Disposal Service: Arrange for the disposal of the chemical waste through a

licensed professional waste disposal service.[4] Discharge into the environment must be

avoided.[4]

Disposal Methods:

Incineration: A common method for disposal is to burn the substance in a chemical

incinerator equipped with an afterburner and scrubber.[4] This should only be performed

by a licensed facility.

Landfill: In some cases, burial in a specifically licensed landfill that accepts chemical

and/or pharmaceutical wastes may be an option.[3]

Container Disposal: Empty containers may retain explosive vapors and should be handled

with care.[3] Decontaminate empty containers before disposal. Observe all label safeguards

until containers are cleaned or destroyed.[3]

Disposal Decision Pathway
The following diagram illustrates the logical workflow for the proper disposal of 1-tert-Butyl-2-
methylbenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR10947_msds.pdf
https://www.benchchem.com/product/b7884915?utm_src=pdf-body
https://www.benchchem.com/product/b7884915?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1843326646_tert-ButylBenzene-CASNO-98-06-6-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1843326646_tert-ButylBenzene-CASNO-98-06-6-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1843326646_tert-ButylBenzene-CASNO-98-06-6-MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10947_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10947_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10947_msds.pdf
https://www.benchchem.com/product/b7884915?utm_src=pdf-body
https://www.benchchem.com/product/b7884915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7884915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 1-tert-Butyl-2-methylbenzene
for Disposal

Is it a spill?

Follow Spill Cleanup Protocol:
1. Evacuate & Ventilate

2. Wear appropriate PPE
3. Contain with inert absorbent

4. Collect with non-sparking tools
5. Decontaminate area

Yes

Follow Waste Disposal Protocol

No

Segregate and store in a
labeled, sealed container

Contact licensed professional
waste disposal service

Preferred Method:
Incineration in a licensed facility

Alternative:
Burial in a licensed landfill

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 1-tert-Butyl-2-methylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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